Cas no 1213621-19-2 ((1R)-1-(2-chloropyridin-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(2-chloropyridin-3-yl)ethan-1-amine
• CAS No: 1213621-19-2
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD09256770
• CID: 5592491
• PubChem ID: 55278144
• Update Time: 2023-11-24

(1R)-1-(2-chloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-chloro-α-methyl-, (αR)-
• (R)-1-(2-chloropyridin-3-yl)ethan-1-amine
• (1r)-1-(2-chloropyridin-3-yl)ethan-1-amine
• EN300-1965916
• 1213621-19-2
• AKOS006330651
• (1R)-1-(2-chloropyridin-3-yl)ethan-1-amine

• MDL： MFCD09256770
• Inchi： 1S/C7H9ClN2/c1-5(9)6-3-2-4-10-7(6)8/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key： KRRJPKWZJVRTPE-RXMQYKEDSA-N
• SMILES： [C@@H](C1C=CC=NC=1Cl)(N)C

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 255.9±25.0 °C(Predicted)
• pka: 7.77±0.29(Predicted)